2-Mercapto-6-phenyl-4-(trifluoromethyl)nicotinonitrile

Specification

• CAS No.: 104960-49-8
• Molecular Formula: C13H7F3N2S
• Molecular Weight: 280.27 g/mol
• IUPAC Name: 6-phenyl-2-sulfanylidene-4-(trifluoromethyl)-1H-pyridine-3-carbonitrile
• Standard InChI: InChI=1S/C13H7F3N2S/c14-13(15,16)10-6-11(8-4-2-1-3-5-8)18-12(19)9(10)7-17/h1-6H,(H,18,19)
• Standard InChI Key: HZBJUXYKUJPFFA-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC(=C(C(=S)N2)C#N)C(F)(F)F
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=C(C(=S)N2)C#N)C(F)(F)F

Introduction

2-Mercapto-6-phenyl-4-(trifluoromethyl)nicotinonitrile is an organic compound with the molecular formula $C_{13}H_7F_3N_2S$
and a molecular weight of 280.27 g/mol. It is also known by other names such as 2-Mercapto-6-phenyl-4-(trifluoromethyl)pyridine-3-carbonitrile and 3-Cyano-6-phenyl-4-(trifluoromethyl)pyridine-2-thiol. The CAS number for this compound is 104960-49-8.

Synonyms

2-Mercapto-6-phenyl-4-(trifluoromethyl)nicotinonitrile is known by several synonyms:

• AKOS BBS-00000393

• 3-Cyano-6-phenyl-4-(trifluoromethyl)pyridine-2-thiol

• 2-Mercapto-6-phenyl-4-(trifluoromethyl)pyridine-3-carbonitrile

• 6-phenyl-2-sulfanylidene-4-(trifluoromethyl)-3H-pyridine-3-carbonitrile

• 3-Pyridinecarbonitrile, 1,2-dihydro-6-phenyl-2-thioxo-4-(trifluoromethyl)-

Safety Information

The compound is classified as an irritant. According to its safety sheet, the hazard codes are Xi, with risk statements 36/37/38, and safety statements 26-36/37/39.

Availability and Cost

2-Mercapto-6-phenyl-4-(trifluoromethyl)nicotinonitrile is available for purchase from chemical suppliers. The price may vary depending on the quantity and supplier, with one supplier listing 1 gram at USD 10.00.

Data Table

Property	Value
CAS Number	104960-49-8
Molecular Formula	$C_{13}H_7F_3N_2S$

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| Molecular Weight | 280.27 g/mol |
| Melting Point | 181 °C |
| Boiling Point | 316.9±52.0 °C (Predicted) |
| Density | 1.43±0.1 g/cm3 (Predicted) |
| pKa | 5.82±0.70 (Predicted) |
| Hazard Code | Xi (Irritant) |